Cas no 99282-58-3 (1H-Imidazole-5-butanoic acid methyl ester)
99282-58-3 structure
Product Name:1H-Imidazole-5-butanoic acid methyl ester
CAS No:99282-58-3
MF:C8H12N2O2
MW:168.193081855774
CID:1123664
PubChem ID:11805147
Update Time:2025-04-20
1H-Imidazole-5-butanoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-butanoic acid methyl ester
- A852521
- 99282-58-3
- SCHEMBL13262678
- DTXSID40902559
- NoName_3079
- imidazole, 4-(3-methoxycarbonylpropyl)-
-
- Inchi: 1S/C8H12N2O2/c1-12-8(11)4-2-3-7-5-9-6-10-7/h5-6H,2-4H2,1H3,(H,9,10)
- InChI Key: BUOSLCODVPKNHD-UHFFFAOYSA-N
- SMILES: O(C)C(CCCC1=CN=CN1)=O
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 55Ų
1H-Imidazole-5-butanoic acid methyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
99282-58-3 (1H-Imidazole-5-butanoic acid methyl ester) Related Products
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